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Compound of Interest

Compound Name:
(2-Amino-3,4-

dichlorophenyl)methanol

CAS No.: 1595672-91-5

Cat. No.: B2551608

Get Quote

Executive Summary (2-Amino-3,4-dichlorophenyl)methanol is a specialized halogenated

aniline derivative utilized primarily as a building block in pharmaceutical synthesis and drug

development[1]. Because it contains both a chlorinated aromatic ring and a primary amine, it

presents distinct toxicological challenges, most notably the risk of methemoglobinemia and

severe skin sensitization[2]. This guide provides a self-validating, mechanistic approach to

handling this compound, ensuring operational safety and regulatory compliance.

Chemical Identity & Hazard Profiling
Before handling any novel compound, understanding the causality behind its hazards is critical

for selecting the correct safety protocols.
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Property / Attribute Specification

Chemical Name (2-Amino-3,4-dichlorophenyl)methanol

CAS Number 1595672-91-5

Molecular Formula C₇H₇Cl₂NO

Molecular Weight 192.04 g/mol

Physical State Solid (Powder/Crystalline)

Primary Hazard Class
Acute Toxicity (Oral/Dermal/Inhalation), Aquatic

Toxicity

Mechanistic Toxicology: Chlorinated anilines are highly lipophilic, allowing them to rapidly

penetrate the stratum corneum (skin) and alveolar membranes (lungs)[3]. Once absorbed,

these compounds undergo hepatic metabolism via cytochrome P450 enzymes to form N-

hydroxylamines. These reactive metabolites oxidize the ferrous iron (Fe²⁺) in hemoglobin to

ferric iron (Fe³⁺), producing methemoglobin[4]. Because methemoglobin cannot bind oxygen,

exposure leads to systemic hypoxia, presenting clinically as cyanosis (bluish skin), respiratory

depression, and in severe cases, cardiorespiratory arrest[2][5]. Furthermore, the dual chlorine

substitution on the aromatic ring increases the compound's environmental persistence and

aquatic toxicity[3].

Personal Protective Equipment (PPE) Matrix
Do not rely on generic PPE. The specific physicochemical properties of (2-Amino-3,4-
dichlorophenyl)methanol dictate a targeted defense strategy.

Dermal Protection (Hands):

Requirement: Double-gloving is mandatory. Use standard Nitrile gloves (minimum 0.11

mm thickness) for handling the dry solid.

Causality: While nitrile provides an excellent barrier against solid particulates, halogenated

anilines dissolved in organic solvents (e.g., Dichloromethane, DMF) will rapidly permeate

nitrile. If handling solutions, the outer glove must be matched to the solvent (e.g., Butyl

rubber or Silver Shield for DCM) while retaining a nitrile inner glove for dexterity.
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Ocular Protection:

Requirement: Snug-fitting chemical splash goggles (ANSI Z87.1 certified).

Causality: Safety glasses with side shields are insufficient. The fine crystalline powder can

become aerosolized during weighing, and the compound is a severe ocular irritant.

Respiratory & Inhalation Controls:

Requirement: All operations must be conducted inside a certified chemical fume hood with

a face velocity of 80–120 feet per minute (fpm).

Causality: Preventing inhalation of the dust is the primary defense against acute

methemoglobinemia. If a fume hood is unavailable (e.g., during a large-scale spill

cleanup), a NIOSH-approved half-face respirator with P100 (HEPA) and organic vapor

cartridges must be worn.

Body Protection:

Requirement: A flame-retardant (FR) lab coat with knit cuffs, fully buttoned, and full-length

trousers.

Operational Workflow & Handling Protocol
The following step-by-step methodology ensures a closed-loop, self-validating system for

transferring and reacting the compound.

Step 1: Pre-Operation Preparation

Verify the fume hood flow rate monitor reads within the safe zone (80-120 fpm).

Clear the workspace of incompatible materials (strong oxidizing agents, strong acids).

Don all required PPE as outlined in the PPE Matrix.

Step 2: Weighing and Transfer
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Place an anti-static weighing boat on the analytical balance inside the fume hood. Static

charge can cause the fine powder of halogenated anilines to disperse into the air.

Tare the balance.

Using a grounded, stainless-steel spatula, carefully transfer the required mass of (2-Amino-
3,4-dichlorophenyl)methanol.

Immediately seal the source container.

Step 3: Solubilization & Reaction Setup

Transfer the solid directly into the reaction vessel (e.g., round-bottom flask).

Add the reaction solvent slowly to minimize dust generation.

Seal the reaction vessel with a septum and purge with an inert gas (Nitrogen or Argon) if

required by the synthetic protocol.

Step 4: Decontamination

Wipe down the balance and surrounding hood surface with a damp paper towel (using water

or a mild alcohol solution) to capture any microscopic dust.

Dispose of the paper towel in the designated hazardous waste bin.
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Figure 1: Safe handling and operational workflow for (2-Amino-3,4-dichlorophenyl)methanol.

Spill Response & Disposal Plan
Because of its high ecotoxicity and potential to form toxic byproducts, disposal and spill

management must be strictly controlled[3].

Immediate Spill Response (Solid):

Isolate: Evacuate personnel from the immediate vicinity if the spill is outside the fume hood.
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Protect: Ensure the spill responder is wearing full PPE, including a P100 respirator if

aerosolization has occurred.

Contain: Do not dry sweep. Dry sweeping generates hazardous dust. Instead, lightly mist the

spilled powder with water or a compatible low-volatility solvent to suppress dust.

Collect: Use a damp absorbent pad or paper towel to wipe up the material.

Decontaminate: Wash the spill area thoroughly with soap and water, followed by an alcohol

wipe.

Waste Segregation & Disposal:

Classification: All waste containing (2-Amino-3,4-dichlorophenyl)methanol must be strictly

classified as Halogenated Organic Waste[1].

Causality: Mixing halogenated waste with non-halogenated waste can lead to the formation

of highly toxic dioxins and furans if the waste is subjected to low-temperature incineration.

Halogenated waste requires specialized high-temperature incineration equipped with

scrubbers to neutralize hydrochloric acid (HCl) gas produced during combustion.

Packaging: Place all contaminated wipes, gloves, and empty vials into a clearly labeled,

sealable hazardous waste container. Do not flush any quantity down the sink, as chlorinated

anilines are highly toxic to aquatic life and inhibit activated sludge processes in wastewater

treatment facilities[3][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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